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Abstract: This document provides a comprehensive guide to the synergistic solvent extraction

of yttrium (Y³⁺) from aqueous solutions using a mixture of di-(2-ethylhexyl) phosphoric acid

(D2EHPA) and tri-n-octylphosphine oxide (TOPO). Yttrium is a critical rare earth element with

significant applications ranging from advanced materials to medicine, particularly in the form of

its radioisotope Yttrium-90 (⁹⁰Y) for radiopharmaceutical therapies[1][2]. Efficient and selective

separation is paramount. This guide details the underlying chemical principles of the synergistic

extraction mechanism, provides validated, step-by-step laboratory protocols for extraction and

stripping, and offers insights into data analysis and process optimization. The methodologies

are designed for researchers in hydrometallurgy, inorganic chemistry, and radiopharmaceutical

development to achieve high-purity yttrium recovery.

Principles and Mechanism of Synergistic Extraction
Solvent extraction is a widely used hydrometallurgical process for separating and purifying rare

earth elements[3]. While D2EHPA is a common and effective acidic extractant for yttrium, its

efficiency can be dramatically enhanced by the addition of a neutral synergist, TOPO. This

phenomenon, known as synergism, results in an extraction efficiency that is significantly

greater than the sum of the efficiencies of the individual extractants.
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D2EHPA is an acidic organophosphorus extractant that typically exists as a dimer, (HL)₂, in

nonpolar organic diluents like kerosene[4]. It extracts trivalent metal ions like yttrium (Y³⁺) via a

cation exchange mechanism. In this reaction, the yttrium ion in the aqueous phase is

exchanged for protons (H⁺) from the D2EHPA molecules, as shown in the simplified equation

below[5]:

Y³⁺(aq) + 3(HL)₂(org) ⇌ YL₃·3HL(org) + 3H⁺(aq)

The equilibrium of this reaction is highly dependent on the pH of the aqueous phase. As the

concentration of H⁺ increases (lower pH), the reaction shifts to the left, reducing the extraction

efficiency[5][6]. Conversely, increasing the pH favors the forward reaction and enhances yttrium

extraction.

The Role of TOPO and the Synergistic Effect
TOPO is a neutral organophosphorus compound with a strongly donating phosphoryl (P=O)

group. It does not extract yttrium on its own. However, when added to the D2EHPA-kerosene

system, TOPO molecules displace the solvating D2EHPA molecules (the "3HL" part) in the

extracted complex. This happens because TOPO is a stronger Lewis base than D2EHPA,

leading to the formation of a more stable, organophilic adduct. This mechanism, often referred

to as an "adduct" or "solvation" mechanism, enhances the distribution of the yttrium complex

into the organic phase.

The synergistic reaction can be represented as:

Y³⁺(aq) + 3(HL)₂(org) + nS(org) ⇌ YL₃·nS(org) + 3H⁺(aq) + 3HL(org)

Where 'S' represents the synergist, TOPO. The resulting complex, YL₃·nS, is more hydrophobic

and has a higher affinity for the organic diluent, thereby increasing the distribution ratio and

overall extraction efficiency[7][8][9].

Diagram 1: Mechanism of Synergistic Extraction
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Caption: Cation exchange and adduct formation at the aqueous-organic interface.

Experimental Protocols
These protocols provide a framework for conducting laboratory-scale solvent extraction

experiments. All work should be performed in a well-ventilated fume hood with appropriate

personal protective equipment (PPE).
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Reagent/Material Grade Supplier (Example) Notes

Yttrium(III) oxide

(Y₂O₃)
99.9%+ Sigma-Aldrich

For preparing stock

solution.

Di-(2-ethylhexyl)

phosphoric acid

(D2EHPA)

Technical Grade

(~95%)
Alfa Aesar

Store in a cool, dry

place.

Tri-n-octylphosphine

oxide (TOPO)
99% Sigma-Aldrich

Store away from

strong acids.

Kerosene Odorless Fisher Scientific
Common organic

diluent.

Hydrochloric Acid

(HCl)
ACS Reagent Grade VWR

For pH adjustment

and stripping.

Sodium Hydroxide

(NaOH)
ACS Reagent Grade VWR For pH adjustment.

Deionized Water >18 MΩ·cm Millipore
For all aqueous

preparations.

Separatory Funnels 125 mL Pyrex

pH Meter Calibrated Orion

Mechanical Shaker
Wrist-action or

equivalent

For phase

equilibration.

ICP-OES or ICP-MS Agilent, PerkinElmer

For yttrium

concentration

analysis.

Preparation of Solutions
Aqueous Yttrium Stock Solution (e.g., 1000 mg/L):

Accurately weigh the required amount of Y₂O₃.

Dissolve in a minimal amount of concentrated HCl and gently heat if necessary.
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Dilute to the final volume with deionized water in a volumetric flask. The final solution

should be clear.

Organic Extractant Solution (e.g., 0.1 M D2EHPA + 0.05 M TOPO in Kerosene):

Calculate the required mass of D2EHPA (MW ≈ 322.43 g/mol ) and TOPO (MW ≈ 386.65

g/mol ) for the desired volume and concentration.

In a volumetric flask, dissolve the weighed TOPO and D2EHPA in kerosene.

Mix thoroughly until a homogenous solution is formed. Note: Prepare a control solution of

0.1 M D2EHPA in kerosene without TOPO to quantify the synergistic effect.

Protocol 1: Batch Extraction Procedure
Phase Contact: Pipette 20 mL of the aqueous yttrium solution and 20 mL of the organic

extractant solution into a 125 mL separatory funnel. This maintains an organic to aqueous

(O:A) phase ratio of 1:1.

pH Adjustment: Adjust the initial pH of the aqueous phase to a desired value (e.g., pH 2.0)

using dilute HCl or NaOH before mixing with the organic phase. The optimal pH for yttrium

extraction with D2EHPA is often in the range of 0.5 to 2.5 to achieve separation from other

rare earth elements[10].

Equilibration: Tightly stopper the funnel and shake vigorously for a minimum of 20-30

minutes using a mechanical shaker to ensure equilibrium is reached[5]. Periodically vent the

funnel to release any pressure buildup.

Phase Separation: Place the funnel in a rack and allow the aqueous and organic layers to

fully separate (typically 15-30 minutes).

Sampling: Carefully drain the lower aqueous phase (the raffinate) into a labeled beaker.

Analysis: Determine the concentration of yttrium remaining in the raffinate using ICP-OES or

a similar analytical technique. The concentration in the organic phase can be calculated by

mass balance.
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Protocol 2: Stripping (Back-Extraction) Procedure
Phase Contact: Take the yttrium-loaded organic phase from the extraction step and place it

in a clean separatory funnel.

Stripping Agent: Add an equal volume of a suitable stripping agent. A strong mineral acid,

such as 2-4 M HCl or HNO₃, is effective for stripping yttrium from the organic complex by

shifting the extraction equilibrium back to the left[11][12].

Equilibration & Separation: Repeat the equilibration and phase separation steps as

described in Protocol 1 (steps 3 & 4).

Analysis: The resulting aqueous phase now contains the recovered yttrium. Analyze its

concentration to determine the stripping efficiency.

Diagram 2: Experimental Workflow
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Caption: Flowchart of the batch extraction and stripping process.
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Data Analysis and Expected Results
The effectiveness of the extraction is quantified using several key metrics.

Distribution Ratio (D): The ratio of the concentration of yttrium in the organic phase to its

concentration in the aqueous phase at equilibrium.

D = [Y]org / [Y]aq

Extraction Efficiency (%E): The percentage of yttrium transferred from the aqueous to the

organic phase.

%E = (D / (D + O/A)) * 100 (where O/A is the organic-to-aqueous phase ratio, typically 1)

Synergistic Coefficient (SC): A measure of the synergistic effect.

SC = log(D_mix / (D_D2EHPA + D_TOPO))

Where D_mix is the distribution ratio with the D2EHPA/TOPO mixture, D_D2EHPA is with

D2EHPA alone, and D_TOPO is with TOPO alone (which is effectively zero). A positive SC

value indicates synergism.

Expected Results
The addition of TOPO to a D2EHPA system is expected to significantly increase the distribution

ratio (D) and extraction efficiency (%E) of yttrium compared to using D2EHPA alone under the

same conditions.

Table 1: Example Data on the Effect of TOPO Concentration on Yttrium Extraction (Note:

These are illustrative values based on typical system behavior. Actual results will vary with

experimental conditions.)
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[D2EHPA]
(M)

[TOPO] (M)
Equilibrium
pH

Distribution
Ratio (D)

Extraction
Efficiency
(%E)

Synergistic
Coefficient
(SC)

0.1 0.0 (Control) 2.0 15 93.8% -

0.1 0.01 2.0 45 97.8% 0.48

0.1 0.02 2.0 99 99.0% 0.82

0.1 0.05 2.0 250 >99.6% 1.22

As shown, increasing the concentration of the synergist (TOPO) leads to a dramatic increase in

the distribution ratio and, consequently, the extraction efficiency.

Troubleshooting and Practical Insights
Emulsion Formation: The formation of a stable emulsion at the interface can hinder phase

separation. This can be caused by high pH, high metal loading, or impurities. To mitigate, try

reducing shaking speed, increasing ionic strength in the aqueous phase, or adding a small

amount of a phase modifier like TBP or a long-chain alcohol to the organic phase[11].

Incomplete Stripping: If stripping efficiency is low, it indicates the yttrium-organic complex is

very stable. Increase the concentration or strength of the stripping acid, or perform multiple

stripping stages to improve recovery[6].

Third Phase Formation: At high metal loading in the organic phase, a third, heavy organic

phase can form, complicating the process. This can be avoided by using a lower extractant

concentration or adding a modifier to the organic diluent[11].

pH Control: The extraction is highly pH-dependent. Monitor the pH at equilibrium, as the

cation exchange process releases H⁺ ions, which will lower the final pH of the raffinate[5].

Conclusion
The synergistic solvent system of D2EHPA and TOPO offers a highly efficient and selective

method for the extraction of yttrium from aqueous solutions. By understanding the underlying

adduct formation mechanism and carefully controlling key parameters such as pH and
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component concentrations, researchers can achieve excellent separation and recovery. The

protocols outlined in this guide provide a robust foundation for laboratory-scale investigations

and can be scaled for applications in rare earth element refining and the production of high-

purity yttrium for advanced technologies and radiopharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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